Cas no 90301-75-0 (4-amino-5-(2-chloroethyl)-1-[(2r,4s,5r)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one)

• Product Name: 4-amino-5-(2-chloroethyl)-1-[(2r,4s,5r)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• CAS No: 90301-75-0
• MF: C₁₁H₁₆ClN₃O₄
• MW: 289.715441703796
• CID: 1953686
• PubChem ID: 151864
• Update Time: 2025-04-21

4-amino-5-(2-chloroethyl)-1-[(2r,4s,5r)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-(2-chloroethyl)-1-[(2r,4s,5r)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• AC1L4772
• LS-188832
• 5-(2-Chloroethyl)-2'-deoxycytidine
• CTK3I7399
• CCRIS 2829
• AG-H-70063
• 4-Amino-5-(2-chloroethyl)-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one
• 90301-75-0
• Q27896295
• DTXCID20160579
• UNII-502UA39973
• DTXSID00238088
• 502UA39973

• Inchi： 1S/C11H16ClN3O4/c12-2-1-6-4-15(11(18)14-10(6)13)9-3-7(17)8(5-16)19-9/h4,7-9,16-17H,1-3,5H2,(H2,13,14,18)/t7-,8+,9+/m0/s1
• InChI Key： KQDWMXVMXQCPIZ-DJLDLDEBSA-N
• SMILES： ClCCC1C(N)=NC(N(C=1)[C@H]1C[C@@H]([C@@H](CO)O1)O)=O

Computed Properties

• Exact Mass: 289.083
• Monoisotopic Mass: 289.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.9
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.67
• Boiling Point: 533.5°C at 760 mmHg
• Flash Point: 276.4°C
• Refractive Index: 1.684
• PSA: 111.59000
• LogP: -0.41010